
Application Notes and Protocols for 1-(2-
phenoxyphenyl)methanamine hydrochloride

Powder

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name:

1-(2-

PHENOXYPHENYL)METHANAMI

NE hydrochloride

Cat. No.: B1591273 Get Quote

Introduction
1-(2-phenoxyphenyl)methanamine hydrochloride is a versatile chemical intermediate with

significant applications in pharmaceutical and biochemical research.[1][2] It serves as a crucial

building block in the synthesis of novel therapeutic agents, particularly those targeting

neurological disorders.[1] Its utility also extends to material science and analytical chemistry.[1]

[2] The hydrochloride salt form often enhances stability and solubility, making it suitable for

various experimental conditions.[1]

These application notes provide a comprehensive guide for researchers, scientists, and drug

development professionals on the safe handling, storage, and utilization of 1-(2-
phenoxyphenyl)methanamine hydrochloride powder. Adherence to these protocols is critical

to ensure experimental integrity, user safety, and the longevity of the compound.

Compound Properties and Specifications
A thorough understanding of the physicochemical properties of 1-(2-
phenoxyphenyl)methanamine hydrochloride is fundamental to its proper handling and

application.
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Property Value Source(s)

Synonyms
2-Phenoxybenzylamine

hydrochloride
[1]

CAS Number 31963-35-6 [1][3][4]

Molecular Formula C₁₃H₁₃NO·HCl [1]

Molecular Weight 235.71 g/mol [1][4]

Appearance Off-white solid [1]

Melting Point 220-224 °C [4]

Purity ≥90% (HPLC) [1]

Storage Temperature 0-8 °C [1]

Safety, Handling, and Personal Protective
Equipment (PPE)
1-(2-phenoxyphenyl)methanamine hydrochloride, like many amine salts, requires careful

handling to mitigate potential health risks. The following protocols are designed to ensure a

safe laboratory environment.

Hazard Identification
Based on available safety data, this compound is classified with the following hazards:

Harmful if swallowed.[5]

Causes skin irritation.[5]

Causes serious eye irritation.[5]

May cause respiratory irritation.[5]

Personal Protective Equipment (PPE)
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The use of appropriate PPE is mandatory when handling this compound to prevent exposure.

[6]

Eye Protection: Wear chemical safety goggles or a face shield that conforms to recognized

standards such as NIOSH (US) or EN 166 (EU).[7][8]

Hand Protection: Use chemically resistant, impermeable gloves (e.g., nitrile rubber). Gloves

must be inspected before use and disposed of properly after handling.[7][8]

Body Protection: A lab coat or a chemical-resistant suit should be worn to protect the skin.[8]

Respiratory Protection: For operations that may generate dust, use a particle respirator.[8] All

work with the powder should be conducted in a well-ventilated area, preferably a chemical

fume hood.[6][9]

General Handling Workflow
The following diagram outlines the essential steps for safely handling the powdered compound.
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Preparation

Handling

Cleanup & Storage

Don Appropriate PPE

Work in a Chemical Fume Hood

Gather Necessary Equipment

Clean any Spills Immediately

Weigh Compound Quickly

Transfer to Receiving Vessel

Clean Spatula and Weighing Dish

Tightly Seal Primary Container Dispose of Waste Properly

Store in Designated Area (0-8 °C)
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Start

Calculate Required Mass

Weigh Compound in Fume Hood

Transfer to Volumetric Flask

Add ~60% of Final Solvent Volume

Dissolve Solid (Swirl/Sonicate)

Is Solid Fully Dissolved?

No

Add Solvent to Final Volume

Yes

Cap and Invert to Mix

Transfer to Labeled, Sealed Container

End

Click to download full resolution via product page

Caption: Step-by-step workflow for preparing solutions.
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Spill and Waste Management
Spills: In case of a spill, avoid generating dust. [9]Carefully sweep up the solid material and

place it in a sealed container for disposal. [10]Ventilate the area and wash the spill site after

material pickup is complete. [9]* Waste Disposal: Dispose of the compound and its solutions

in accordance with federal, state, and local environmental regulations. Do not allow the

product to enter drains. [11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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